Cas no 2138177-72-5 (Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl-)

• Product Name: Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl-
• CAS No: 2138177-72-5
• MF: C₁₀H₁₇ClO
• MW: 188.694382429123
• CID: 5288654
• Update Time: 2025-10-30

Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl-

• Inchi： 1S/C10H17ClO/c1-3-4-5-10(8-11)6-9(2)7-12-10/h3,9H,1,4-8H2,2H3
• InChI Key： AKIFUWANVSBZGI-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CCC=C)CCl

Additional information on Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl-

Introduction to Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- (CAS No. 2138177-72-5) and Its Emerging Applications in Chemical Biology

The compound Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- (CAS No. 2138177-72-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This tetrahydrofuran derivative, characterized by its unique structural motifs including a chloromethyl group and a butenyl side chain, has garnered attention due to its versatile reactivity and potential utility in synthetic chemistry. The presence of these functional groups not only enhances its synthetic appeal but also opens up avenues for exploring novel biological activities.

In recent years, the field of chemical biology has witnessed a surge in the exploration of heterocyclic compounds, particularly those derived from furan scaffolds. Furan derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The specific modification of Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- introduces additional layers of complexity that can be exploited for drug discovery. The chloromethyl group, for instance, serves as a versatile handle for further functionalization, enabling the attachment of various biomolecules or the introduction of new pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block in the synthesis of more complex molecules. The butenyl side chain provides a site for selective modifications, allowing chemists to tailor the compound's properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is often required to achieve desired pharmacological outcomes. Recent studies have demonstrated the utility of similar furan derivatives in the development of novel therapeutic agents, highlighting the importance of this class of compounds in drug discovery.

The synthesis of Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- presents an intriguing challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have played a crucial role in facilitating the construction of this compound's framework. These methods not only enhance efficiency but also allow for greater control over reaction outcomes, ensuring that the desired product is obtained with minimal byproducts.

From a biological perspective, the potential applications of Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- are vast. The chloromethyl group can be readily converted into other functional groups such as alcohols or amines, which are common pharmacophores in drug molecules. Additionally, the butenyl side chain may interact with biological targets in unique ways, offering opportunities for designing molecules with tailored biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors, making it a promising candidate for further investigation.

The integration of computational chemistry and molecular modeling has further enhanced our understanding of how Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl- interacts with biological systems. These tools allow researchers to predict binding affinities and identify potential binding sites within target proteins or nucleic acids. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic use. By leveraging computational methods alongside traditional experimental approaches, scientists can accelerate the discovery process and bring new drugs to market more efficiently.

In conclusion,Furan, 2-(3-buten-1-yl)-2-(chloromethyl)tetrahydro-4-methyl-* (CAS No. 2138177-72-5) represents a compelling molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration. As our understanding of its properties grows，so too does its potential to contribute to the development of novel therapeutic agents that address unmet medical needs.